Cas no 1018700-50-9 (Methyl 3-hydroxy-3-(piperidin-3-yl)propanoate)
1018700-50-9 structure
Product Name:Methyl 3-hydroxy-3-(piperidin-3-yl)propanoate
CAS No:1018700-50-9
MF:C9H17NO3
MW:187.236182928085
CID:2182551
Update Time:2023-08-06
Methyl 3-hydroxy-3-(piperidin-3-yl)propanoate Chemical and Physical Properties
Names and Identifiers
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- Methyl 3-hydroxy-3-(piperidin-3-yl)propanoate
- AM90445
-
- Inchi: 1S/C9H17NO3/c1-13-9(12)5-8(11)7-3-2-4-10-6-7/h7-8,10-11H,2-6H2,1H3
- InChI Key: KCKMBIQGOREWRL-UHFFFAOYSA-N
- SMILES: OC(CC(=O)OC)C1CNCCC1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 172
- Topological Polar Surface Area: 58.6
Methyl 3-hydroxy-3-(piperidin-3-yl)propanoate Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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